(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: [3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C16H24N4O5S/c1-24-14-15(18-7-6-17-14)25-13-5-8-19(11-13)16(21)12-3-9-20(10-4-12)26(2,22)23/h6-7,12-13H,3-5,8-11H2,1-2H3
• InChI Key: WTJAFBLWWAMQOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C16H24N4O5S
• Molecular Weight: 384.5 g/mol

Description

(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C16H24N4O5S and its molecular weight is 384.45. The purity is usually 95%.
BenchChem offers high-quality (3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of related pyridine and piperidine derivatives showcases the versatility of these compounds in creating potent antimicrobial agents. Such syntheses often involve multi-step reactions and are designed to explore the structure-activity relationships within these classes of compounds (Patel, Agravat, & Shaikh, 2011). These methodologies can be adapted to synthesize the compound , potentially offering similar antimicrobial properties.

• Compounds with pyrrolidine and piperidine frameworks, such as those derived from isoxazoles, have been studied for their ability to undergo ring-opening reactions. This reactivity can be harnessed in the synthesis of complex heterocyclic compounds, which are valuable in medicinal chemistry for their diverse biological activities (Jones & Phipps, 1976).

• Novel N-phenylpyrazolyl aryl methanones derivatives, containing arylthio/sulfinyl/sulfonyl groups, exhibit favorable herbicidal and insecticidal activities. The structural elements in these compounds, particularly the sulfonyl group, are reminiscent of the compound of interest, suggesting potential for agrochemical applications (Wang et al., 2015).

Chemical Synthesis Utilization

• Synthesis techniques involving 1-aryl-5-methoxypyrrolones offer a gateway to fused heterocycles, critical in the development of new pharmaceuticals. The methodologies for manipulating pyrrolidine and piperidine rings detailed in these studies provide a foundation for the synthesis and potential application of the target compound in creating novel therapeutic agents (El-Nabi, 2002).

• The catalytic applications of piperidine and pyridine derivatives in signal amplification by reversible exchange (SABRE) processes highlight the utility of these compounds in NMR spectroscopy and imaging, suggesting potential research applications in chemical analysis and diagnostic imaging (Fekete et al., 2015).